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Compound of Interest |

para-Methoxyamphetamine
Compound Name:
Hydrochloride
CAS No.: 50505-80-1
Cat. No.: B8821562
- 7

Version: 2.4 | Classification: Schedule | (US) / Class A (UK) | Hazard Level: Critical (HPAPI

Equivalent)

Executive Directive: The "Unforgiving" Compound

From the Desk of the Senior Application Scientist:

Do not treat para-Methoxyamphetamine (PMA) Hydrochloride as a standard amphetamine
reference standard. In forensic and toxicological circles, PMA is colloquially known as "Dr.
Death" for a specific reason: it possesses an exceptionally steep dose-response curve and a
narrow therapeutic index. Unlike MDMA, which has a wider safety margin, PMA acts as a
potent monoamine oxidase inhibitor (MAOI) while simultaneously releasing serotonin.

The Causality of Risk: The danger lies in the delayed onset of action. In vivo, this delay often
leads to accidental re-dosing. In the laboratory, the risk is inhalation of micro-particulates during
weighing. Because PMA-HCI is a salt, it forms a fine crystalline dust. Inhaling a quantity
invisible to the naked eye can bypass first-pass metabolism, leading to rapid systemic
serotonergic toxicity.

Your Core Objective: Prevent the generation of airborne particulates. If particulates are
generated, prevent them from entering the respiratory zone.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b8821582?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8821582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard Identification & Risk Profile

Data synthesized from Safety Data Sheets (SDS) and toxicological literature.

Parameter

Data Point

Operational Implication

GHS Classification

H300/H301: Fatal/Toxic if
swallowedH330: Fatal if

Zero-tolerance for dust

generation outside a

inhaled containment device.
While seemingly high, the
effective toxic dose in humans
LD50 (Oral, Mouse) ~605 mg/kg

is much lower due to MAOI

interactions.

Physical State

Crystalline Solid
(Hydrochloride Salt)

Prone to static charge; "fly-
away" powder risk during

spatula transfer.

Mechanism

Serotonin Releaser + MAOI

Risk of Serotonin Syndrome:
Hyperthermia, rigidity,

autonomic instability.

The PPE Stratification System

We do not rely on "standard" PPE. We use a barrier system validated for High Potency Active

Pharmaceutical Ingredients (HPAPIS).

A. Respiratory Protection (The Critical Barrier)

Requirement:P100 Particulate Filter (Minimum) or PAPR (Powered Air Purifying Respirator).

e Why: Standard N95 masks filter 95% of particles >0.3 microns. For PMA-HCI, a "Fatal if
inhaled" substance, 5% penetration is unacceptable. A P100 filter offers 99.97% efficiency.

» Protocol: If working outside a glovebox (e.g., in a fume hood), a fit-tested full-face respirator

with P100 cartridges is mandatory to protect mucous membranes (eyes) and lungs

simultaneously.
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B. Dermal Protection (The Permeation Barrier)

Requirement:Double-Gloving Strategy (Nitrile on Nitrile).
 Inner Layer: 4-mil Nitrile (Bright color, e.g., orange/purple).
e Outer Layer: 5-8 mil Extended Cuff Nitrile (Standard Blue/Black).

o Why: This provides a "breakthrough indicator.” If the outer glove is compromised, the inner
color shows through. It also allows you to strip the outer contaminated glove while keeping
the skin protected during doffing.

C. Body Shielding

Requirement:Tyvek® (or equivalent) Disposable Lab Coat/Coverall with elastic cuffs.

« Why: Cotton lab coats retain dust. If you spill PMA-HCI on cotton, the dust becomes trapped
in the weave and can re-aerosolize later (e.g., when you take the coat home or to the
laundry). Tyvek is non-porous and disposable.

Engineering Controls & Visualization

The PPE is the last line of defense. The first is the engineering control.
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Primary Engineering Controls (PEC)

Class Il Biosafety Cabinet
or Chemical Fume Hood

Microbalance with
Draft Shield

Requires

Operational Technique

Anti-Static Gun
(Neutralize Charge)

Wet Wiping Method

(Prevent Aerosolization)

andled By

Secondary Bagrriers (PPE)

Backup For
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Caption: The containment hierarchy. Note that Static Control is inserted as a critical operational
step to prevent powder dispersion.

Operational Protocol: The "Self-Validating”

Workflow
Phase 1: Preparation (Donning)

 Inspect Engineering Controls: Verify Fume Hood face velocity is 80—100 fpm.
e Donning Sequence:

o Step 1: Shoe covers (if applicable).

[¢]

Step 2: Tyvek Gown (Tape cuffs to inner gloves if high quantity).

o

Step 3: Inner Gloves (4 mil).

o

Step 4: Respirator (Perform User Seal Check).

[¢]

Step 5: Outer Gloves (8 mil extended cuff).

Phase 2: Handling (The Critical Weighing Step)

The majority of laboratory exposures occur during the transfer of dry powder.

 Static Neutralization: PMA-HCI is hygroscopic and prone to static. Use an anti-static gun
(e.g., Zerostat) on the vial and spatula before opening. This prevents the powder from
“jumping" and becoming airborne.

e The "Wet" Technique:
o Pre-weigh the solvent in the receiving vessel.
o Add the PMA-HCI powder into the solvent immediately.

o Why: Once in solution, the inhalation risk drops to near zero (unless aerosolized).
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o Decontamination: Wipe the exterior of the stock vial with a methanol-dampened wipe inside
the hood before returning it to storage.

Phase 3: Disposal & Doffing

Disposal of PMA (Controlled Substance):
o Compliance: You cannot simply trash Schedule | substances.

e Sequestration: Place waste (wipes, excess powder) in a specific "Controlled Substance
Waste" container.

o Destruction: Must be rendered "non-retrievable" (e.g., chemical digestion kits like
RxDestroyer or incineration) per DEA 21 CFR 1317.[1]

Doffing Sequence (Risk of Secondary Contamination):

Outer Gloves: Remove using the "Beak Method" (pinch and pull) inside the hood. Discard in
hazmat waste.

Gown: Unzip and roll outwards (dirty side in).

Respirator: Remove last. Wipe down with alcohol.

Wash: Wash hands with soap and cool water (hot water opens pores) for 20 seconds.

Emergency Response Logic

1. Move to Fresh Air
Inhalation —P 2. Administer Oxygen
3. Call EMS (Mention MAOI/Serotonin) Medical Alert:
Exposure Incident Identify Route Monitor for Hyperthermia
X ; & Serotonin Syndrome
1. Strip Contaminated PPE n Sy
Dermal Contact B 2 Flush 15 mins (Cool Water)
3. Do NOT Scrub (Abrasion Risk)

Click to download full resolution via product page
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Caption: Immediate response logic for PMA exposure. Note the emphasis on cooling and non-
abrasive washing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 8. Disposal of Controlled Substances: Research Safety: Environmental Health & Safety:
Protect IU: Indiana University [protect.iu.edu]

e 9. Comparison of cardiovascular, hyperthermic, and toxic effects of para-
methoxyamphetamine (PMA) and 3, 4-methylenedioxyamphetamine (MDA) - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Operational Safety Protocol: Handling para-
Methoxyamphetamine (PMA) Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b8821582#personal-protective-equipment-for-
handling-para-methoxyamphetamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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